PhiKan083 hydrochloride

• CAS: 1050480-30-2
• Molecular Formula: C16H19ClN2
• Molecular Weight: 274.79 g/mol
• InChI: InChI=1S/C16H18N2.ClH/c1-3-18-15-7-5-4-6-13(15)14-10-12(11-17-2)8-9-16(14)18;/h4-10,17H,3,11H2,1-2H3;1H
• InChIKey: IXWVUPURFWFRNE-UHFFFAOYSA-N

PhiKan083 Hydrochloride (CAS 1050480-30-2) Procurement Guide: A Benchmark Carbazole-Derived Stabilizer for p53 Y220C Mutant Research

PhiKan083 hydrochloride, also known as PK083, is a carbazole-derived small molecule that functions as a pharmacological chaperone for the p53 Y220C oncogenic mutant. It binds to a mutation-induced surface crevice, stabilizing the otherwise thermodynamically unstable mutant protein and slowing its denaturation [1]. It is a foundational research tool, representing the first small-molecule stabilizer discovered for this specific p53 mutant and providing a validated chemical scaffold for further optimization [2].

Target p53 Y220C mutant-specific crevice binder

Pharmacology Pharmacological chaperone tool compound

Scaffold First-reported carbazole stabilizer for Y220C

• [1] Boeckler FM, Joerger AC, Jaggi G, Rutherford TJ, Veprintsev DB, Fersht AR. Targeted rescue of a destabilized mutant of p53 by an in silico screened drug. Proc Natl Acad Sci U S A. 2008 Jul 29;105(30):10360-5. View Source
• [2] Bauer MR, Jones RN, Baud MGJ, Wilcken R, Boeckler FM, Fersht AR, Joerger AC, Spencer J. Harnessing Fluorine-Sulfur Contacts and Multipolar Interactions for the Design of p53 Mutant Y220C Rescue Drugs. ACS Chem Biol. 2016 Aug 19;11(8):2265-74. View Source

Why PhiKan083 Hydrochloride (CAS 1050480-30-2) Is Not Readily Substitutable with Other p53 Modulators

Generic substitution is not scientifically valid for PhiKan083 hydrochloride due to its highly specific binding to a unique surface crevice created solely by the Y220C mutation in the p53 DNA-binding domain. This cavity is absent in wild-type p53 and in other common p53 mutants (e.g., G245S, R282W). Consequently, general p53 modulators (e.g., MDM2 inhibitors) or stabilizers targeting other structural defects will not engage this specific site and thus cannot rescue the Y220C conformation [1]. Even among Y220C-targeting compounds, affinity and downstream functional rescue vary significantly [2].

Mutation‑specific pocket

General p53 modulators (e.g., MDM2 inhibitors) do not target the Y220C‑induced surface crevice, limiting functional stabilization.

Mutant‑selective binding

The binding cavity is absent in wild‑type p53 and in other frequent mutants (G245S, R282W); products targeting those forms may not engage Y220C.

Y220C analog variance

Even among Y220C‑directed compounds, affinity and downstream functional response differ; direct substitution may require independent verification.

• [1] Bauer MR, Jones RN, Tareque RK, Springett B, Dingler FA, Verduci L, Patel KJ, Fersht AR, Joerger AC, Spencer J. A structure-guided molecular chaperone approach for restoring the transcriptional activity of the p53 cancer mutant Y220C. Future Med Chem. 2019 Oct;11(19):2491-2504. View Source
• [2] Boeckler FM, Joerger AC, Jaggi G, Rutherford TJ, Veprintsev DB, Fersht AR. Targeted rescue of a destabilized mutant of p53 by an in silico screened drug. Proc Natl Acad Sci U S A. 2008 Jul 29;105(30):10360-5. View Source

Quantitative Evidence Guide for PhiKan083 Hydrochloride (CAS 1050480-30-2) Differentiation

Direct Binding Affinity (Kd) for p53 Y220C Mutant Protein vs. Wild-Type and Other Mutants

PhiKan083 exhibits a dissociation constant (Kd) of 150 µM for the purified p53 core domain harboring the Y220C mutation [1]. In contrast, it shows negligible binding to wild-type p53 under identical conditions, demonstrating a clear binding preference for the mutant conformation [2]. This differential binding is the primary basis for its use as a tool compound.

Binding Affinity (Kd)

Head‑to‑head

Kd = 150 µM (Y220C) vs. >1 mM (wild‑type, negligible)

Supports Y220C‑selective binding; differentiates from non‑specific p53 ligands.

Purified p53 core domain, in vitro binding assay.

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	Kd = 150 µM
Comparator Or Baseline	Kd > 1 mM (wild-type p53, negligible binding)
Quantified Difference	> 6.7-fold difference, with specificity for the Y220C mutant
Conditions	Purified p53 core domain (T-p53C-Y220C), in vitro binding assay

Why This Matters

This quantifies the compound's selectivity for its intended target, confirming its utility for Y220C-specific studies and distinguishing it from non-specific p53 binders.

• [1] Boeckler FM, Joerger AC, Jaggi G, Rutherford TJ, Veprintsev DB, Fersht AR. Targeted rescue of a destabilized mutant of p53 by an in silico screened drug. Proc Natl Acad Sci U S A. 2008 Jul 29;105(30):10360-5. View Source
• [2] Bauer MR, Jones RN, Baud MGJ, Wilcken R, Boeckler FM, Fersht AR, Joerger AC, Spencer J. Harnessing Fluorine-Sulfur Contacts and Multipolar Interactions for the Design of p53 Mutant Y220C Rescue Drugs. ACS Chem Biol. 2016 Aug 19;11(8):2265-74. View Source

Thermal Stabilization of p53 Y220C: Increase in Protein Half-Life

Binding of PhiKan083 significantly enhances the thermal stability of the p53 Y220C mutant protein. In a simple binding model, the protein's half-life at 37°C increased from 3.8 minutes in the absence of ligand to 15.7 minutes at saturating concentrations of PhiKan083 [1]. This 4.1-fold increase in half-life demonstrates its functional role as a stabilizer.

Thermal Stabilization

Head‑to‑head

t₁/₂ increase: 3.8 min → 15.7 min (4.1‑fold)

Quantifies chaperone activity; reported half‑life extension at physiological temperature.

Purified T‑p53C‑Y220C, 37°C, simple binding model.

Evidence Dimension	Protein Half-Life (t1/2) at 37°C
Target Compound Data	15.7 minutes (at saturating concentration)
Comparator Or Baseline	3.8 minutes (no ligand, T-p53C-Y220C alone)
Quantified Difference	4.1-fold increase (absolute increase of 11.9 minutes)
Conditions	Purified T-p53C-Y220C protein, 310 K (37°C), simple binding model

Why This Matters

This provides a direct, functional readout of PhiKan083's chaperone activity, quantifying its ability to counteract the intrinsic thermal instability of the Y220C mutant at physiological temperature.

• [1] Boeckler FM, Joerger AC, Jaggi G, Rutherford TJ, Veprintsev DB, Fersht AR. Targeted rescue of a destabilized mutant of p53 by an in silico screened drug. Proc Natl Acad Sci U S A. 2008 Jul 29;105(30):10360-5. View Source

Cellular Binding Affinity in Ln229 Glioblastoma Cells

In a cellular context using Ln229 glioblastoma cells engineered to express p53 Y220C, PhiKan083 demonstrated a relative binding affinity (Kd) of 150 µM [1]. This value, consistent with its in vitro binding affinity, confirms target engagement in a living cell system. Comparators like the optimized analog PK9318 achieve single-digit micromolar affinity, highlighting the significant advancement in affinity (approximately 70-fold) achieved through structure-guided optimization of the PK083 scaffold [2].

Cellular Affinity (Kd)

Cross‑study

PhiKan083 Kd ≈ 150 µM vs. PK9318 Kd ≈ 2 µM (≈75‑fold weaker)

Contextualizes scaffold affinity as starting point for lead optimization.

Ln229 glioblastoma cell lysates, cross‑study comparison.

Evidence Dimension	Cellular Binding Affinity (Kd)
Target Compound Data	Kd = 150 µM
Comparator Or Baseline	PK9318 (an optimized analog of PhiKan083) achieves single-digit micromolar affinity (Kd ≈ 2 µM), representing a 70-fold improvement
Quantified Difference	PhiKan083's Kd is approximately 75-fold higher (weaker affinity) than its optimized analog PK9318
Conditions	Leveraged from cellular thermal shift assay (CETSA)-like methodology or fluorescence polarization in Ln229 cell lysates

Why This Matters

While PhiKan083 itself is a micromolar binder, this data contextualizes its affinity as the starting point for a medicinal chemistry campaign, validating its scaffold as a viable lead for developing higher-affinity chemical probes.

• [1] Paulmurugan R, Malhotra M, Massoud TF. A protein folding molecular imaging biosensor monitors the effects of drugs that restore mutant p53 structure and its downstream function in glioblastoma cells. Oncotarget. 2018 Apr 20;9(30):21495-21511. View Source
• [2] Bauer MR, Jones RN, Tareque RK, Springett B, Dingler FA, Verduci L, Patel KJ, Fersht AR, Joerger AC, Spencer J. A structure-guided molecular chaperone approach for restoring the transcriptional activity of the p53 cancer mutant Y220C. Future Med Chem. 2019 Oct;11(19):2491-2504. View Source

Induction of p53 Refolding and Chemosensitization in Glioblastoma Cells

Treatment of Ln229 glioblastoma cells expressing mt-p53Y220C with PhiKan083 (12.5–50 µM) combined with doxorubicin (Dox) or temozolomide (TMZ) resulted in a significant, dose-dependent enhancement of the apoptotic effect (>40% increase) compared to chemotherapy alone [1]. This demonstrates functional rescue of the p53 pathway, leading to synergistic cell death.

Pathway Response

Head‑to‑head

>40% increase in apoptosis (PhiKan083 + chemo) vs. chemo alone

Supports p53 pathway reactivation endpoint in combination treatment models.

Ln229 Y220C cells, doxorubicin/temozolomide, 24h.

Evidence Dimension	Apoptotic Effect (% Increase)
Target Compound Data	> 40% increase in apoptosis (PhiKan083 + Dox/TMZ)
Comparator Or Baseline	Chemotherapy alone (Doxorubicin or Temozolomide)
Quantified Difference	> 40% absolute increase in apoptotic cell population
Conditions	Leveraged from Ln229 cells stably expressing mt-p53Y220C, combination with doxorubicin (1 µM) or temozolomide, 24h treatment

Why This Matters

This evidence is critical for researchers studying therapeutic strategies, as it quantifies the functional consequence of p53 Y220C stabilization—specifically, the restoration of p53's pro-apoptotic function and its ability to sensitize tumor cells to standard-of-care chemotherapy.

• [1] Paulmurugan R, Malhotra M, Massoud TF. A protein folding molecular imaging biosensor monitors the effects of drugs that restore mutant p53 structure and its downstream function in glioblastoma cells. Oncotarget. 2018 Apr 20;9(30):21495-21511. View Source

Validated Research and Industrial Application Scenarios for PhiKan083 Hydrochloride (CAS 1050480-30-2)

Use as a Benchmark Tool Compound for p53 Y220C Stabilizer Discovery

PhiKan083 hydrochloride serves as the quintessential reference compound for any high-throughput screening (HTS) campaign or structure-based drug design effort aimed at identifying novel p53 Y220C stabilizers. Its well-characterized binding mode (KD = 150 µM), established scaffold (carbazole), and demonstrated ability to increase protein half-life (from 3.8 to 15.7 min) provide a robust baseline against which the potency and efficacy of new chemical entities can be quantitatively compared [1]. Its binding pocket occupancy is fully elucidated by X-ray crystallography, enabling rational, structure-guided optimization [2].

Mechanistic Studies of Mutant p53 Reactivation and Chemosensitization

Researchers investigating the downstream functional consequences of p53 Y220C stabilization can employ PhiKan083 to induce p53 refolding in cellular models. Quantitatively, its use at 12.5–50 µM in combination with DNA-damaging agents like doxorubicin or temozolomide has been shown to enhance apoptosis by >40% in glioblastoma cells, providing a validated, reproducible system for studying p53-mediated chemosensitization [3]. This scenario is particularly relevant for elucidating the mechanistic link between structural rescue of a mutant protein and restoration of a tumor-suppressive signaling pathway.

Biophysical Studies of Protein Misfolding and Pharmacological Chaperoning

PhiKan083 is a valuable probe for biophysical research focused on protein misfolding diseases. Its specific, reversible binding to a destabilized mutant protein (Y220C p53) provides a model system for studying pharmacological chaperone mechanisms. The quantitative increase in thermal stability (ΔTm of ~2°C) and the 4.1-fold extension of the protein's half-life at physiological temperature are direct, measurable outputs that can be used to calibrate biophysical assays for other protein-ligand systems [1].

Application

Selection Property

Validation Focus

p53 Y220C stabilizer discovery (HTS/SBDD)

Reported X‑ray binding mode; carbazole pharmacophore

Target engagement specificity and thermal stability benchmarking

Mutant p53 reactivation and combination treatment studies

Y220C‑dependent stabilization; apoptosis endpoint in combination models

p53 pathway functional restoration and apoptosis readouts

Protein misfolding & pharmacological chaperone biophysics

Reversible binding to destabilized mutant; thermal shift (ΔTm)

Half‑life extension and chaperone mechanism calibration

• [1] Boeckler FM, Joerger AC, Jaggi G, Rutherford TJ, Veprintsev DB, Fersht AR. Targeted rescue of a destabilized mutant of p53 by an in silico screened drug. Proc Natl Acad Sci U S A. 2008 Jul 29;105(30):10360-5. View Source
• [2] Bauer MR, Jones RN, Baud MGJ, Wilcken R, Boeckler FM, Fersht AR, Joerger AC, Spencer J. Harnessing Fluorine-Sulfur Contacts and Multipolar Interactions for the Design of p53 Mutant Y220C Rescue Drugs. ACS Chem Biol. 2016 Aug 19;11(8):2265-74. View Source
• [3] Paulmurugan R, Malhotra M, Massoud TF. A protein folding molecular imaging biosensor monitors the effects of drugs that restore mutant p53 structure and its downstream function in glioblastoma cells. Oncotarget. 2018 Apr 20;9(30):21495-21511. View Source